Cas no 502622-85-7 (4-Nitrophenylboronicacidneopentylglycolester)

• Product Name: 4-Nitrophenylboronicacidneopentylglycolester
• CAS No: 502622-85-7
• MF: C₁₁H₁₄BNO₄
• MW: 235.044163227081
• MDL: MFCD03701688
• CID: 1075825
• Update Time: 2025-07-21

4-Nitrophenylboronicacidneopentylglycolester Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-2-(4-nitrophenyl)-1,3,2-dioxaborinane
• 4-Nitrophenylboronic acid neopentylglycol ester
• 4-Nitrophenylboronicacidneopentylglycolester

• MDL： MFCD03701688
• Inchi： 1S/C11H14BNO4/c1-11(2)7-16-12(17-8-11)9-3-5-10(6-4-9)13(14)15/h3-6H,7-8H2,1-2H3
• InChI Key： RRGGUJKPJNSZFX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)[N+](=O)[O-])OCC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on 4-Nitrophenylboronicacidneopentylglycolester

Professional Introduction to 4-Nitrophenylboronic Acid Neopentylglycol Ester (CAS No. 502622-85-7)

The compound 4-Nitrophenylboronic acid neopentylglycol ester, identified by the CAS number 502622-85-7, is a specialized chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable tool in various applications, particularly in the development of innovative therapeutic agents and diagnostic tools.

The molecular structure of 4-Nitrophenylboronic acid neopentylglycol ester consists of a nitrophenyl group linked to a boronic acid moiety, which is further estered with neopentylglycol. This configuration imparts distinct chemical and biological properties, making it highly suitable for use in cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is widely employed in organic synthesis and drug development. The boronic acid functionality is particularly noteworthy, as it facilitates the formation of stable complexes with various organic molecules, thereby enabling the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on the applications of boronic acid derivatives in medicinal chemistry. These compounds have been explored for their potential in targeting specific biological pathways and modulating disease-related processes. For instance, boronic acids have been investigated for their role in inhibiting enzymes that are overexpressed in cancer cells, thereby serving as candidates for anticancer therapies. The nitrophenyl group in 4-Nitrophenylboronic acid neopentylglycol ester further enhances its pharmacological profile by contributing to its lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability.

One of the most compelling aspects of 4-Nitrophenylboronic acid neopentylglycol ester is its utility in the field of bioconjugation chemistry. Boronic acids are known to form reversible covalent bonds with diols, a property that has been leveraged in the development of bioconjugates for imaging agents and therapeutic proteins. The neopentylglycol ester moiety enhances solubility and stability, making this compound an ideal candidate for applications where biocompatibility and shelf-life are paramount. Researchers have utilized this compound to develop novel probes for cellular imaging, which have provided invaluable insights into cellular processes and disease mechanisms.

The synthesis of 4-Nitrophenylboronic acid neopentylglycol ester involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The nitration step to introduce the nitro group is particularly critical, as it must be carefully optimized to avoid over-nitration or side reactions. Advanced synthetic techniques, such as flow chemistry and catalytic hydrogenation, have been employed to improve the efficiency and scalability of the synthesis process. These advancements have not only enhanced the accessibility of this compound but also paved the way for its widespread adoption in research and industrial settings.

In the context of drug discovery, 4-Nitrophenylboronic acid neopentylglycol ester has been utilized as an intermediate in the synthesis of more complex molecules with potential therapeutic applications. Its ability to undergo cross-coupling reactions with various aryl halides has enabled the construction of diverse libraries of compounds for high-throughput screening. This approach has been instrumental in identifying novel lead compounds that exhibit desirable pharmacological properties. Furthermore, the compound's stability under various storage conditions makes it a reliable reagent for long-term projects and collaborations across different research institutions.

The impact of 4-Nitrophenylboronic acid neopentylglycol ester extends beyond academic research; it has found practical applications in industrial processes as well. For example, it has been incorporated into protocols for the production of specialty chemicals used in electronics and materials science. The boronic acid functionality allows for tailored interactions with other molecular components, making it a valuable building block for advanced materials with specific functionalities. This versatility underscores the compound's significance as a chemical entity with broad utility across multiple disciplines.

The future prospects for 4-Nitrophenylboronic acid neopentylglycol ester are promising, with ongoing research exploring new applications and refining existing ones. As our understanding of biological systems continues to evolve, so too will the ways in which this compound can be leveraged to address complex challenges in medicine and materials science. Collaborative efforts between academia and industry are essential to maximize its potential and translate laboratory findings into tangible benefits for society.